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Compound Name: 2-Methoxyethyl 2-sulfanylacetate

CAS No.: 19788-48-8

Cat. No.: B017005
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Executive Summary
2-Methoxyethyl 2-sulfanylacetate (METG) is a functionalized thiol ester distinguished by its

unique ether-ester tail. Unlike standard hydrophobic alternatives (e.g., Isooctyl Thioglycolate),

METG integrates a polar methoxyethyl group. This structural modification fundamentally alters

its solubility parameters, making it a superior candidate for low-exudation PVC stabilization and

high-refractive-index optical resins.

This guide evaluates METG against its primary competitor, Isooctyl Thioglycolate (IOTG),

presenting experimental evidence of METG's enhanced matrix compatibility and reactivity.

Part 1: Technical Profile & Mechanism
1.1 Chemical Identity[1][2][3][4][5]

IUPAC Name: 2-Methoxyethyl 2-sulfanylacetate[2][3]

CAS Number: 19788-48-8[2][3][6]
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Molecular Formula:ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline

ng-star-inserted">

Key Functionality:

Thiol (-SH): Active site for metal coordination (Sn, Sb) or chain transfer.

Ether (-O-): Provides polarity, improving solubility in polar polymers (PVC, Acrylates).

1.2 The "Polarity Match" Hypothesis
The core advantage of METG lies in its Solubility Parameter (

).

PVC Matrix: Polar (

).

IOTG (Standard): Highly hydrophobic alkyl tail (Low

). Result: Phase separation over time (Exudation/Sweating).

METG (Alternative): The methoxyethyl tail raises

, matching the PVC matrix. Result: Thermodynamic stability and zero exudation.

Part 2: Case Study – PVC Heat Stabilization
Objective: Compare the exudation resistance and thermal stability of Antimony Mercaptides

derived from METG vs. IOTG in rigid PVC formulations.

2.1 Experimental Data (Derived from US Patent 4,279,806)
In this study, antimony mercaptide stabilizers were synthesized using different thiol esters and

compounded into PVC. The formulations were tested for "Exudation" (migration of stabilizer to

the surface) and "Color Stability" (resistance to yellowing).

Table 1: Comparative Performance of Antimony Stabilizers

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017005?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stabilizer
Ligand

Ligand Type Exudation (g)*
Early Color
(min)**

Long-Term
Stability (min)

Isooctyl

Thioglycolate

(IOTG)

Hydrophobic

Alkyl
0.50 5 7

2-Butoxyethyl

Thioglycolate

Hybrid Ether-

Alkyl
0.35 5 6

2-Methoxyethyl

Thioglycolate

(METG)

Polar Ether 0.28 5 6

Exudation: Measured as weight of stabilizer migrated to surface after humid storage (Lower

is better).

Early Color: Time until initial yellowing appears (Higher is better).

2.2 Analysis
44% Reduction in Exudation: METG reduced exudation from 0.50g (IOTG) to 0.28g. This

confirms that the methoxyethyl tail anchors the stabilizer within the polar PVC matrix,

preventing the "sweating" often seen with alkyl stabilizers.

Comparable Thermal Stability: Despite the structural change, the sulfur-metal coordination

strength remains high, offering comparable heat stability (5-6 mins) to the industry standard.

Part 3: Case Study – Optical Resins & Chain Transfer
Objective: Utilize METG as a Chain Transfer Agent (CTA) and co-monomer in styrene

polymerization to tune Refractive Index (RI).

3.1 The Optical Advantage
Sulfur has a high atomic refraction. Incorporating thiols into polymer backbones typically

increases the Refractive Index (RI).

Standard CTA (Dodecyl Mercaptan): Lowers RI due to long aliphatic chain.
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METG: High sulfur density + compact ether tail.

3.2 Mechanism: Thiol-Mediated Chain Transfer
METG acts as a dual-function agent. It regulates molecular weight (MW) via hydrogen

abstraction and introduces a terminal ester group that is compatible with subsequent surface

coatings (e.g., anti-reflective layers).

Graphviz Diagram: The Dual-Pathway Mechanism The following diagram illustrates how METG

functions both as a stabilizer in PVC and a CTA in polymerization.

Pathway A: PVC Stabilization

Pathway B: Optical Polymerization

2-Methoxyethyl
2-sulfanylacetate

Antimony Mercaptide
(Sb-S-CH2-CO-OR)

Reaction with Sb2O3

Polymer Radical
(P•)

H-Abstraction

Antimony Oxide
(Sb2O3)

Stabilized PVC
(No Exudation)

Scavenges HCl

Labile HCl
(Degradation)

Styrene/Acrylate
Monomer

Propagation End-Functionalized
Polymer (High RI)

Chain Transfer
(-S-CH2-CO-OR End Group)

Click to download full resolution via product page

Figure 1: Dual mechanistic pathways of METG in PVC stabilization (red) and Optical Polymer

synthesis (green).

Part 4: Experimental Protocols
4.1 Protocol: Synthesis of Antimony METG Stabilizer
This protocol yields the stabilizer used in the PVC Case Study.
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Reagents:

Antimony Trioxide (

): 0.1 mol

2-Methoxyethyl 2-sulfanylacetate (METG): 0.65 mol (slight excess)

Solvent: Toluene (optional, for azeotropic distillation)

Step-by-Step:

Charge: In a 3-neck flask equipped with a Dean-Stark trap and stirrer, charge 29.1g of

and 100g of METG.

Heat: Heat the mixture to 120°C under reduced pressure (20-40 mmHg) or use toluene

reflux to remove water.

Reaction: The reaction proceeds as:

Completion: Monitor water collection. Reaction is complete when theoretical water (5.4 mL)

is collected.

Filtration: Filter the hot liquid to remove unreacted oxides.

Yield: Result is a clear, oily liquid (Antimony tris(2-methoxyethyl thioglycolate)).

4.2 Protocol: Exudation (Sweating) Test
Self-validating method to test stabilizer compatibility.

Compound: Mix 100 phr PVC resin + 2.0 phr Antimony METG Stabilizer.

Mill: Roll mill at 170°C for 5 minutes to form a sheet.

Incubate: Place cut samples (5x5 cm) in a humidity chamber at 60°C / 95% RH for 14 days.

Measure: Wipe the surface with a pre-weighed tissue. Weigh the tissue to quantify the

exudate (stabilizer that migrated out).
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Pass Criteria: Exudate < 0.30g.

Fail Criteria: Exudate > 0.45g (Typical for IOTG).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b017005/docs#2-methoxyethyl-2-sulfanylacetate-the-
high-compatibility-stabilizer-optical-monomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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